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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798

Disclaimer: Extensive research indicates that 2-Hydroxyethyl Benzoate is not a commonly
utilized component in mainstream drug delivery systems. Its application appears to be limited
and is primarily documented as a synthetic intermediate rather than a primary drug carrier or
active delivery vehicle. The following information is based on available data and should be
considered within this context.

Application Notes

2-Hydroxyethyl benzoate is a chemical compound that has been explored as a precursor in
the synthesis of more complex molecules with potential applications in drug delivery.[1] Its
primary role in this context is as a building block in the creation of lipophilic prodrugs or fatty
acid derivatives.[1] These derivatives are designed to improve the therapeutic efficacy of drugs
by enhancing their solubility, stability, and cellular uptake.

One notable application is in the synthesis of fatty acid derivatives intended for use in
emulsified or multilamellar drug delivery systems.[1] In this approach, the hydroxyl group of 2-
hydroxyethyl benzoate is reacted with a fatty acid derivative to form a larger, more lipophilic
molecule. This modification can facilitate the incorporation of hydrophilic drugs into lipid-based
delivery systems, potentially leading to controlled release and targeted delivery.

While not a direct application in drug delivery, it is also relevant to note that 2-hydroxyethyl
benzoate has been identified as a product of the enzymatic degradation of polyethylene
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terephthalate (PET).[2][3] This is significant in the broader context of biocompatibility and
biodegradation of materials that might be considered for medical applications.

Physicochemical Properties of 2-Hydroxyethyl Benzoate

Property Value Reference
CAS Number 94-33-7 [41[5]
Molecular Formula C9H1003 [5]
Molecular Weight 166.17 g/mol [5]
Appearance Colorless liquid or solid [6]

Melting Point 34 °C [7]

Experimental Protocols

The following protocol is adapted from a patented method for the synthesis of a fatty acid
derivative of 2-hydroxyethyl benzoate for potential use in drug delivery systems.[1]

Objective: To synthesize a lipophilic derivative of 2-hydroxyethyl benzoate by reacting it with
a fatty acid mesylate.

Materials:

e 2-Hydroxyethyl benzoate

e Sodium hydride (60% dispersion in mineral oil)

e Anhydrous N,N-dimethylformamide (DMF)

o Cis 9-octadecenol mesylate

» Nitrogen gas

o Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

e Stirring apparatus
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e Heating mantle
Protocol: Synthesis of 2-((cis-9-Octadecenyl)oxy)ethyl benzoate
o Preparation of the Reaction Setup:

o Assemble a dry, two-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a nitrogen inlet.

o Ensure all glassware is thoroughly dried to prevent moisture from interfering with the
reaction.

¢ Reaction Initiation:

o Under a nitrogen atmosphere, add 0.206 g (5.15 x 10~3 mol) of 60% sodium hydride to 40
ml of anhydrous DMF in the reaction flask.[1]

o Slowly add 0.86 g (5.15 x 10—3 mol) of 2-hydroxyethyl benzoate to the suspension.[1]

o Heat the mixture to 80 °C and stir for 1 hour to ensure the complete formation of the
alkoxide.[1]

» Addition of the Fatty Acid Derivative:
o To the heated mixture, add 1.78 g (5.15 x 10~3 mol) of cis 9-octadecenol mesylate.[1]
o Continue stirring the reaction mixture at 80 °C for 40 hours.[1]

o Work-up and Purification:
o After 40 hours, cool the reaction mixture to room temperature.

o The patent does not specify the work-up procedure, but a typical protocol would involve
guenching the reaction with water, followed by extraction with an organic solvent (e.g.,
ethyl acetate). The organic layers would then be combined, washed with brine, dried over
anhydrous sodium sulfate, and concentrated under reduced pressure.
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o Purification of the crude product would likely be performed using column chromatography
on silica gel.

Visualizations
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Caption: Synthetic workflow for a fatty acid derivative of 2-Hydroxyethyl benzoate.
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Caption: Summary of findings on 2-Hydroxyethyl benzoate in drug delivery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzoate in Drug Delivery Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041798#2-hydroxyethyl-benzoate-in-drug-delivery-
systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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